Cas no 2172568-38-4 (2-1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172568-38-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6435036
• PubChem ID: 165603101
• Update Time: 2025-06-03

2-1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• 2172568-38-4
• EN300-1597318
• 2-[1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C11H18N4O/c1-8-10(7-11(12)16)13-14-15(8)6-5-9-3-2-4-9/h9H,2-7H2,1H3,(H2,12,16)
• InChI Key： UJLCXOBJMNKVDI-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)N(CCC2CCC2)N=N1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide

Compound 2172568-38-4: A Comprehensive Overview of 2-(1-(2-Cyclobutylethyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)Acetamide

The compound with CAS number 2172568-38-4, known as 2-(1-(2-Cyclobutylethyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)Acetamide, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring system and a cyclobutane moiety. The presence of these structural elements contributes to its potential applications in drug discovery and materials science.

The molecular structure of this compound is defined by the presence of a triazole ring (1H-1,2,3-triazole) substituted with a methyl group at the 5-position and an acetamide group at the 4-position. The triazole ring is further substituted at the 1-position with a cyclobutane-containing ethyl group (2-cyclobutylethyl). This combination of functional groups and structural motifs makes the compound highly versatile in terms of its chemical reactivity and biological activity.

Recent studies have highlighted the potential of triazole-containing compounds in various therapeutic areas. For instance, researchers have explored the use of triazoles as scaffolds for developing anti-inflammatory agents, antifungal drugs, and anticancer therapies. The incorporation of a cyclobutane group in this compound adds another layer of complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via a click reaction or other cyclization techniques. The introduction of the cyclobutane moiety requires careful planning to ensure optimal stereochemical outcomes. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high enantioselectivity.

In terms of biological activity, preliminary assays have suggested that this compound exhibits moderate inhibitory effects against certain enzymes implicated in inflammatory diseases. For example, studies have shown that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

Beyond its therapeutic applications, this compound has also been investigated for its role in materials science. The triazole moiety is known to form strong hydrogen bonds, making it suitable for applications in supramolecular chemistry and crystal engineering. Researchers have explored its ability to self-assemble into ordered structures under specific conditions, which could be harnessed for creating advanced materials with tailored properties.

In conclusion, the compound with CAS number 2172568-38-4, or 2-(1-(2-Cyclobutylethyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)Acetamide, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in drug discovery and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to these fields in the coming years.